N-(pyridin-2-ylmethyl)pentanamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: N-(pyridin-2-ylmethyl)pentanamide
• InChI: InChI=1S/C11H16N2O/c1-2-3-7-11(14)13-9-10-6-4-5-8-12-10/h4-6,8H,2-3,7,9H2,1H3,(H,13,14)
• InChI Key: JDROCJLUZIJAQK-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NCC1=CC=CC=N1

Description

N-(pyridin-2-ylmethyl)pentanamide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of pentanoic acid (5.3 mL, 48.7 mmol) in THF (50 mL) was added EDC (11.2 g, 58.4 mmol) and HOBt (7.88 g, 58.4 mmol). The mixture was stirred for 10 min. then 2-(aminomethyl)pyridine (4.7 mL, 46.3 mmol) was added. The solution was allowed to stir for 3 h then quenched with water (100 mL). The mixture was extracted with ethyl acetate (2×100 mL) and the combined organic layers were dried over anhydrous sodium sulfate and concentrated in vacuo to yield pentanoic acid (pyridin-2-ylmethyl)-amide (8.60, 92%).